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Compound of Interest

Compound Name: Levorphanol Tartrate

Cat. No.: B10774241 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the potential for Levorphanol Tartrate to interfere with

common laboratory assays.

Frequently Asked Questions (FAQs)
Q1: What is Levorphanol Tartrate and why is it a concern for laboratory assays?

Levorphanol Tartrate is a potent synthetic opioid analgesic.[1] Its chemical structure is very

similar to other opioids and, significantly, it is the stereoisomer of dextrorphan, the primary

metabolite of the common over-the-counter cough suppressant, dextromethorphan.[2][3] This

structural similarity can lead to cross-reactivity in certain laboratory tests, particularly

immunoassays used for initial drug screening, potentially causing false-positive results for

opioids.[4][5]

Q2: Which laboratory assays are most likely to be affected by Levorphanol Tartrate?

Immunoassays are the most susceptible to interference from Levorphanol Tartrate due to

their reliance on antibody binding to specific molecular shapes.[6][7] An antibody designed to

detect one opioid may also bind to other structurally similar compounds like levorphanol or its

metabolites.[6] More specific confirmatory tests, such as Gas Chromatography-Mass

Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS),

are less likely to be affected as they separate compounds based on their unique physical and

chemical properties.[2]
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Q3: Can Levorphanol Tartrate be distinguished from dextromethorphan use in a standard

urine drug screen?

Standard urine drug screens that utilize immunoassays often cannot distinguish between

levorphanol and dextrorphan, the metabolite of dextromethorphan.[2][3] This is because

levorphanol and dextrorphan are stereoisomers, meaning they have the same chemical

formula and connectivity of atoms, but differ in their three-dimensional arrangement.[2] Without

specialized chiral separation techniques, these two compounds can produce a similar signal in

an immunoassay, leading to a positive opioid result that could be misinterpreted.[2][3]

Troubleshooting Guides
Issue: Unexpected Positive Opioid Immunoassay Result in a Subject Administered

Levorphanol Tartrate

If a subject administered only Levorphanol Tartrate tests positive on a broad-spectrum opioid

immunoassay, it is crucial to consider the possibility of cross-reactivity, especially if there is a

concurrent or recent history of dextromethorphan use.

Troubleshooting Steps:

Review Subject's Medication History: Confirm all recent prescription, over-the-counter, and

illicit drug use. Specifically inquire about cough and cold medications that may contain

dextromethorphan.

Sample Dilution: In some cases, diluting the sample and re-testing can help to reduce the

impact of a cross-reacting substance, although this is not a definitive solution.[8]

Alternative Immunoassay: If available, re-testing with an immunoassay from a different

manufacturer may yield different results, as antibody specificity can vary.

Confirmatory Testing: The most critical step is to submit the sample for confirmatory testing

using a more specific method like GC-MS or, ideally, a chiral LC-MS/MS analysis that can

differentiate between levorphanol and dextrorphan.[2][3]

Data on Potential Cross-Reactivity
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The following table summarizes the potential for cross-reactivity of compounds structurally

related to levorphanol with opiate immunoassays. It is important to note that the degree of

cross-reactivity can vary significantly depending on the specific assay, the manufacturer, and

the concentration of the compound in the sample.[9][10]

Compound
Structural
Relationship to
Levorphanol

Potential for Cross-
Reactivity with
Opiate
Immunoassays

Notes

Dextrorphan Stereoisomer High

Primary metabolite of

dextromethorphan

and the major reason

for false-positive

opioid screens in the

context of levorphanol

testing.[2][3]

Dextromethorphan Structurally Similar Moderate to High

The parent compound

of dextrorphan; can

also cross-react at

high concentrations.

[4][9]

Morphine
Structurally Similar

Opioid
High

Often the target

analyte for opiate

immunoassays.

Codeine
Structurally Similar

Opioid
High

Commonly cross-

reacts with opiate

immunoassays.

Experimental Protocols
Protocol 1: Chiral Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the

Differentiation of Levorphanol and Dextrorphan
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This protocol outlines a method for the definitive identification and quantification of levorphanol

and its stereoisomer, dextrorphan, in a urine sample.

1. Sample Preparation:

Combine 200 µL of urine with 200 µL of 100 mM ammonium acetate buffer (pH 4.0).[11]

Add 20 µL of an appropriate internal standard solution (e.g., deuterated

levorphanol/dextrorphan).[11]

Add 20 µL of β-glucuronidase (>100,000 units/mL) to hydrolyze conjugated metabolites.[11]

Incubate the mixture for 1 hour at 55°C.[11]

Centrifuge the sample for 10 minutes at 13,000 rcf.[11]

Dilute 400 µL of the supernatant 1:1 with 0.1% aqueous formic acid before injection.[11]

2. LC-MS/MS Analysis:

Liquid Chromatography:

Utilize a chiral column (e.g., Lux AMP) capable of separating enantiomers.[12]

Employ an isocratic mobile phase, for example, a 50:50 mixture of acetonitrile and 5 mM

aqueous ammonium bicarbonate at pH 11.[12]

Set the flow rate to 1 mL/min.[12]

Mass Spectrometry:

Operate the mass spectrometer in scheduled Multiple Reaction Monitoring (MRM) mode.

[12]

Define specific precursor-to-product ion transitions for levorphanol, dextrorphan, and the

internal standards.

3. Data Analysis:
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The retention times of levorphanol and dextrorphan will be different due to the chiral

separation.

Quantify the concentration of each compound by comparing the peak area of the analyte to

that of the internal standard.

Visualizations

Sample Preparation Analysis Data Interpretation

Urine Sample Add Buffer & Internal Standard Enzymatic Hydrolysis (β-glucuronidase) Centrifugation Dilution Chiral LC Separation Tandem MS Detection (MRM) Quantification of Levorphanol & Dextrorphan

Click to download full resolution via product page

Caption: Workflow for Chiral LC-MS/MS Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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